Methyl 4-(difluoromethoxy)-1-naphthoate

• IUPAC Name: methyl 4-(difluoromethoxy)naphthalene-1-carboxylate
• InChI: InChI=1S/C13H10F2O3/c1-17-12(16)10-6-7-11(18-13(14)15)9-5-3-2-4-8(9)10/h2-7,13H,1H3
• InChI Key: KBUGPIJSNZBHLR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C2=CC=CC=C21)OC(F)F
• Molecular Formula: C13H10F2O3
• Molecular Weight: 252.21 g/mol

Description

Methyl 4-(difluoromethoxy)-1-naphthoate, also known as DFMO, is a compound that has been studied for its potential applications in scientific research and development. DFMO is a difluorinated naphthoate, and is a derivative of the naphthoic acid family. It is a colorless, odorless, and water-soluble compound, making it an ideal candidate for scientific research. DFMO has been studied for its potential applications in a variety of areas, including biochemistry, physiology, and toxicology.

Mechanism of Action

Biochemical Pathways

The biochemical pathways affected by Methyl 4-(difluoromethoxy)-1-naphthoate are currently unknown

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other molecules can affect a compound’s stability and its interactions with its targets . .

Advantages and Limitations for Lab Experiments

The main advantage of using Methyl 4-(difluoromethoxy)-1-naphthoate in lab experiments is its reversible nature. It is easy to add and remove this compound from the system, allowing researchers to study the effects of enzyme inhibition in a reversible manner. Additionally, this compound is relatively non-toxic and non-irritating, making it safe to use in lab experiments. The main limitation of using this compound in lab experiments is its low solubility in water, which can make it difficult to use in experiments that require a large amount of the compound.

Future Directions

The potential future directions for Methyl 4-(difluoromethoxy)-1-naphthoate research include further study of its effects on enzyme inhibition, DNA methylation, fatty acid metabolism, and steroid metabolism. Additionally, further research could be conducted on the use of this compound as a tool to study the effects of epigenetic modifications on gene expression. Finally, further research could be conducted on the potential therapeutic applications of this compound, such as its use as an anti-cancer agent.

Synthesis Methods

Methyl 4-(difluoromethoxy)-1-naphthoate is synthesized from naphthoic acid and difluoromethyl sulfoxide. The reaction is conducted in a solvent, such as acetonitrile or dimethylformamide, at a temperature of 50-60°C. The reaction is catalyzed by a base, such as potassium carbonate, and the product is purified by column chromatography. The yield of the reaction is typically around 80%.

Scientific Research Applications

Methyl 4-(difluoromethoxy)-1-naphthoate has been studied for its potential applications in a variety of scientific research areas. It has been used as a tool to study the effects of difluoromethylation on proteins, enzymes, and other biological molecules. It has also been used as a probe to study the structure and function of proteins and enzymes, as well as to study the effects of drug metabolism. Additionally, this compound has been used to study the effects of epigenetic modifications, such as DNA methylation, on gene expression.

Biochemical Analysis

Biochemical Properties

Compounds with similar structures, such as trifluoromethyl ethers, have been found to have unique properties, including increased stability and lipophilicity

Cellular Effects

Similar compounds have been shown to influence cell function . For instance, 3-cyclopropylmethoxy-4-(difluoromethoxy) benzoic acid has been shown to inhibit the expression of certain proteins and reduce inflammation and fibrosis in pulmonary cells .

Molecular Mechanism

It is known that similar compounds can exert their effects through various mechanisms, including binding interactions with biomolecules and changes in gene expression .